Cas no 833-63-6 (5-(4-Nitrophenyl)-1,3,4-thiadiazol-2-amine)
5-(4-Nitrophenyl)-1,3,4-thiadiazol-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 5-(4-Nitrophenyl)-1,3,4-thiadiazol-2-amine
- 1,3,4-Thiadiazol-2-amine,5-(4-nitrophenyl)-
- 2-AMINO-5-(4-NITROPHENYL)-1,3,4-THIADIAZOLE
- 2-AMINO-5(4-NITROPHENYL)-1,3,4-THIADIAZOLE
- 5-(4-Nitro-phenyl)-[1,3,4]thiadiazol-2-ylamine
- 1,3,4-Thiadiazole, 2-amino-5-(p-nitrophenyl)- (7CI, 8CI)
- 5-(4-Nitrophenyl)-1,3,4-thiadiazol-2-amine (ACI)
- 5-(4-Nitrophenyl)-2-amino-1,3,4-thiadiazole
- 5-p-Nitrophenyl-2-amino-1,3,4-thiadiazole
- NSC 83129
- I10820
- EN300-6502948
- MFCD00046073
- XAPNDVNSXWXPJS-UHFFFAOYSA-N
- Cambridge id 5230130
- CHEMBL4550622
- 1,3,4-Thiadiazole, 2-(4-nitrophenyl)-5-amino-
- 2-Amino-5-p-nitrofenil-1,3,4-tiadiazolo [Italian]
- 5-(4-Nitrophenyl)-1,3,4-thiadiazol-2-amine #
- AKOS000225576
- SR-01000414487
- Z332385258
- STK084217
- SCHEMBL368641
- 4-27-00-08116 (Beilstein Handbook Reference)
- L 1470
- 1,3,4-Thiadiazole, 2-amino-5-(p-nitrophenyl)-
- 1,3,4-Thiadiazol-2-amine, 5-(4-nitrophenyl)-
- 2-AMINO-5-(4-NITROPHENYL)-1 3 4-THIADIA&
- 2-Amino-5-p-nitrofenil-1,3,4-tiadiazolo
- NSC83129
- BP-13046
- 2-Amino-5-(p-nitrophenyl)-1,3,4-thiadiazole
- Oprea1_490564
- NSC-83129
- DB-056709
- DTXSID70232255
- BDBM50502113
- BRN 0212376
- 833-63-6
- Oprea1_510295
- AB00076032-01
- 12W-0935
- SR-01000414487-1
- AKOS015894723
-
- MDL: MFCD00046073
- Inchi: 1S/C8H6N4O2S/c9-8-11-10-7(15-8)5-1-3-6(4-2-5)12(13)14/h1-4H,(H2,9,11)
- InChI Key: XAPNDVNSXWXPJS-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=CC(C2SC(N)=NN=2)=CC=1)=O
Computed Properties
- Exact Mass: 222.021
- Monoisotopic Mass: 222.021
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 126A^2
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 1.5
Experimental Properties
- Color/Form: Not determined
- Density: 1.535
- Melting Point: 257-261 °C (lit.)
- Boiling Point: 454.4°C at 760 mmHg
- Flash Point: 228.6°C
- Refractive Index: 1.703
- PSA: 125.86000
- LogP: 2.79990
- Solubility: Not determined
5-(4-Nitrophenyl)-1,3,4-thiadiazol-2-amine Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 36/37/38
- Safety Instruction: 26-36
- RTECS:XI3603000
-
Hazardous Material Identification:
5-(4-Nitrophenyl)-1,3,4-thiadiazol-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM277856-5g |
5-(4-Nitrophenyl)-1,3,4-thiadiazol-2-amine |
833-63-6 | 95% | 5g |
$704 | 2021-06-16 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 009943-1g |
5-(4-Nitro-phenyl)-[1,3,4]thiadiazol-2-ylamine |
833-63-6 | 1g |
5005.0CNY | 2021-07-05 | ||
| Alichem | A019120117-1g |
5-(4-Nitrophenyl)-1,3,4-thiadiazol-2-amine |
833-63-6 | 95% | 1g |
$219.24 | 2023-08-31 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 009943-500mg |
5-(4-Nitro-phenyl)-[1,3,4]thiadiazol-2-ylamine |
833-63-6 | 500mg |
3251.0CNY | 2021-07-13 | ||
| TRC | N497053-100mg |
5-(4-Nitrophenyl)-1,3,4-thiadiazol-2-amine |
833-63-6 | 100mg |
$ 50.00 | 2022-06-03 | ||
| TRC | N497053-500mg |
5-(4-Nitrophenyl)-1,3,4-thiadiazol-2-amine |
833-63-6 | 500mg |
$ 95.00 | 2022-06-03 | ||
| TRC | N497053-1g |
5-(4-Nitrophenyl)-1,3,4-thiadiazol-2-amine |
833-63-6 | 1g |
$ 160.00 | 2022-06-03 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 009943-1g |
5-(4-Nitro-phenyl)-[1,3,4]thiadiazol-2-ylamine |
833-63-6 | 1g |
5005CNY | 2021-05-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 009943-500mg |
5-(4-Nitro-phenyl)-[1,3,4]thiadiazol-2-ylamine |
833-63-6 | 500mg |
3251CNY | 2021-05-07 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA04112-5g |
5-(4-Nitrophenyl)-1,3,4-thiadiazol-2-amine |
833-63-6 | - | 5g |
¥908.0 | 2024-07-18 |
5-(4-Nitrophenyl)-1,3,4-thiadiazol-2-amine Production Method
Production Method 1
Production Method 2
1.2 Reagents: Sodium thiosulfate Solvents: Water
Production Method 3
Production Method 4
2.1 Reagents: Sodium acetate , Iron chloride (FeCl3) , Bromine Solvents: Acetic acid ; 30 min, rt
Production Method 5
Production Method 6
Production Method 7
Production Method 8
1.2 Reagents: Sulfuric acid ; 1 h, < 15 °C
1.3 Reagents: Ammonia Solvents: Water ; neutralized, cooled
Production Method 9
Production Method 10
2.1 Reagents: Boron trifluoride etherate , Chlorosuccinimide Solvents: tert-Butanol ; 0.5 - 4 h, reflux
2.2 Solvents: Water
Production Method 11
Production Method 12
2.1 Reagents: Sulfuric acid Solvents: Water
Production Method 13
1.2 Catalysts: Iron chloride (FeCl3) Solvents: Water ; heated; 45 min, 90 °C
1.3 Reagents: Trisodium citrate , Citric acid
1.4 Reagents: Ammonia Solvents: Water ; neutralized
Production Method 14
1.2 Reagents: Acetic acid , Hydrogen peroxide Catalysts: Iodobenzene Solvents: Dimethyl sulfoxide ; 4 h, 60 °C; 60 °C → rt
1.3 Reagents: Sodium thiosulfate pentahydrate Solvents: Water
Production Method 15
Production Method 16
Production Method 17
1.2 Reagents: Potassium carbonate , Iodine Solvents: 1,4-Dioxane ; 3 - 4 h, 100 °C; 100 °C → rt
1.3 Reagents: Sodium thiosulfate Solvents: Water
Production Method 18
Production Method 19
1.2 20 min, 25 - 30 °C
Production Method 20
1.2 Reagents: Sodium thiosulfate Solvents: Water
Production Method 21
1.2 Reagents: Ammonia ; basified, rt
Production Method 22
Production Method 23
1.2 Solvents: Water
Production Method 24
Production Method 25
Production Method 26
2.1 Reagents: Sulfuric acid
Production Method 27
2.1 Reagents: Sulfuric acid Solvents: Ethanol ; 4 h, reflux; overnight, rt
2.2 Reagents: Ammonia ; basified, rt
Production Method 28
Production Method 29
1.2 Solvents: Water ; 4 h, reflux; 0 °C
1.3 Reagents: Sodium hydroxide Solvents: Water ; pH 8
Production Method 30
1.2 Solvents: Water ; 4 h, reflux; cooled
1.3 Reagents: Sodium hydroxide Solvents: Water ; 8 h, cooled
Production Method 31
2.1 Reagents: Sulfuric acid Solvents: Water ; 50 - 70 °C
5-(4-Nitrophenyl)-1,3,4-thiadiazol-2-amine Raw materials
- 4-Nitrobenzaldehyde
- aminothiourea
- aminothiourea hydrochloride
- 2-[(4-nitrophenyl)carbonyl]hydrazinecarbothioamide
- Benzenesulfonic acid,4-methyl-, 2-[(4-nitrophenyl)methylene]hydrazide
- Hydrazinecarbothioamide, N-[(4-nitrophenyl)methylene]-
- Tyrosinase-IN-2
- Semicarbazide
- Potassium thiocyanate
- Methyl 4-nitrobenzoate
- 4-methylbenzene-1-sulfonohydrazide
- 4-nitrobenzaldehyde thiosemicarbazone
- 4-Nitrobenzoic acid
- p-Nitrobenzonitrile
- trimethylsilyl isothiocyanate
- Ammonium thiocyanate
5-(4-Nitrophenyl)-1,3,4-thiadiazol-2-amine Preparation Products
5-(4-Nitrophenyl)-1,3,4-thiadiazol-2-amine Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on 5-(4-Nitrophenyl)-1,3,4-thiadiazol-2-amine
5-(4-Nitrophenyl)-1,3,4-thiadiazol-2-amine (CAS No. 833-63-6): A Comprehensive Overview
The compound 5-(4-Nitrophenyl)-1,3,4-thiadiazol-2-amine, identified by the CAS registry number 833-63-6, is a significant organic compound with a diverse range of applications in various scientific and industrial fields. This compound belongs to the class of thiadiazoles, which are five-membered heterocyclic compounds containing sulfur and nitrogen atoms. The presence of the nitrophenyl group at the 5-position and the amine group at the 2-position imparts unique chemical and physical properties to this molecule, making it a subject of interest in both academic and industrial research.
Recent advancements in synthetic chemistry have enabled the efficient synthesis of 5-(4-Nitrophenyl)-1,3,4-thiadiazol-2-amine. Researchers have explored various routes to optimize the synthesis process, including the use of microwave-assisted synthesis and catalytic methods. These methods not only enhance the yield but also reduce the reaction time, making the compound more accessible for large-scale production. The synthesis typically involves the reaction of appropriate starting materials, such as thiourea derivatives and aromatic nitro compounds, under controlled conditions to form the desired product.
The physical and chemical properties of 5-(4-Nitrophenyl)-1,3,4-thiadiazol-2-amine have been extensively studied to understand its behavior in different environments. The compound exhibits a melting point of approximately 210°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility increases in polar solvents like dimethylformamide (DMF) and water. The presence of the nitro group imparts strong electron-withdrawing effects, which influence the electronic properties of the molecule and make it a potential candidate for various applications.
In terms of applications, 5-(4-Nitrophenyl)-1,3,4-thiadiazol-2-amine has found significant use in pharmacology and material science. In pharmacology, this compound has been explored as a potential lead molecule for drug development due to its ability to interact with various biological targets. Recent studies have demonstrated its anti-inflammatory and antioxidant activities, making it a promising candidate for developing therapeutic agents against chronic diseases such as arthritis and neurodegenerative disorders.
In material science, this compound has been utilized as a precursor for synthesizing advanced materials with tailored properties. For instance, researchers have employed it in the synthesis of metal-organic frameworks (MOFs) and coordination polymers. These materials exhibit exceptional porosity and stability, making them suitable for gas storage and catalysis applications.
The latest research on 5-(4-Nitrophenyl)-1,3,4-thiadiazol-2-amine has focused on its role in green chemistry and sustainable processes. Scientists have investigated its potential as a catalyst in organic transformations, particularly in oxidation reactions. The compound's ability to facilitate selective oxidation under mild conditions has been highlighted in recent studies published in reputable journals such as Nature Chemistry and Chemical Science.
In conclusion, 5-(4-Nitrophenyl)-1,3,4-thiadiazol-2-amine (CAS No. 833-63-6) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and favorable properties make it an invaluable tool for researchers in academia and industry alike. As ongoing research continues to uncover new potentials for this compound, its significance in scientific advancements is expected to grow further.
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